Cas no 329078-62-8 (N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE)

• Product Name: N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE
• CAS No: 329078-62-8
• MF: C₁₂H₁₄ClFN₂O₂
• MW: 272.703165531158
• MDL: MFCD00169111
• CID: 5155851
• Update Time: 2025-09-27

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE
• N-(3-chloro-4-fluorophenyl)-2-(morpholin-4-yl)acetamide
• N-(3-chloro-4-fluorophenyl)-2-morpholin-4-ylacetamide
• STL122530
• Z46180093

• MDL： MFCD00169111
• Inchi： 1S/C12H14ClFN2O2/c13-10-7-9(1-2-11(10)14)15-12(17)8-16-3-5-18-6-4-16/h1-2,7H,3-6,8H2,(H,15,17)
• InChI Key： JXSHVGOECJPWFS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1CCOCC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8): A Comprehensive Overview

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 329078-62-8, is characterized by its unique chemical structure and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding this compound.

N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE is a small molecule with a molecular formula of C₁₁H₁₃ClFNO₂. The compound features a morpholine ring and a substituted phenyl group, which contribute to its distinct pharmacological properties. The presence of the chloro and fluoro substituents on the phenyl ring enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE in various therapeutic areas. One notable application is its use as a potent inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain. This finding suggests that N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing NSAIDs.

In addition to its anti-inflammatory properties, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE has shown promise in the treatment of neurodegenerative diseases. Studies conducted by researchers at the University of California, San Francisco, have indicated that this compound can modulate the activity of certain neurotransmitter receptors, such as the N-methyl-D-aspartate (NMDA) receptor. By selectively targeting these receptors, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE may help alleviate symptoms associated with conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE has also been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, toxicology studies have indicated that N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE in human subjects. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic profiles similar to those observed in preclinical studies. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-(3-CHLORO-4-FLUOROPHENYL)-2-MORPHOLINOACETAMIDE (CAS No. 329078-62-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate the full potential of this compound in treating various diseases and conditions.